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Chemical Properties & Handling

The table below summarizes the key identifying information for Albendazole sulfoxide-d7 from supplier

catalogs [1] [2] [3].

Property Specification

CAS Number 2469575-37-7 (labeled); 54029-12-8 (unlabeled) [1] [3]

Synonyms Ricobendazole-d7; Albendazole oxide-d7; Albendazole Impurity B (EP)-d7 [1] [2]

Molecular Formula C₁₂H₈D₇N₃O₃S [1] [2] [3]

Molecular Weight 288.37 g/mol [1] [2] [3]

Intended Use For Research Use Only. Not for Diagnostic or Therapeutic Use [1].

This deuterated compound is primarily used as an internal standard in quantitative bioanalysis. The

deuterium atoms create a mass difference that allows it to be distinguished from the non-labeled compound

via Mass Spectrometry (MS) or Nuclear Magnetic Resonance (NMR) spectroscopy, thereby improving

the accuracy of pharmacokinetic and metabolic studies [1].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s12888524?utm_src=pdf-body
https://www.smolecule.com/products/s12888524?utm_src=pdf-interest
https://www.smolecule.com/products/s12888524?utm_src=pdf-body
https://www.scbt.com/p/albendazole-sulfoxide-d7-54029-12-8-unlabeled
https://cymitquimica.com/products/TR-A511622/54029-12-8/albendazole-sulfoxide-d7/
https://www.medchemexpress.com/albendazole-sulfoxide-d7.html?srsltid=AfmBOop8vsBDshJM_83OrG78MOpC-fEEyBw_r-693o_EEwzvmjoaR0mX
https://www.scbt.com/p/albendazole-sulfoxide-d7-54029-12-8-unlabeled
https://www.medchemexpress.com/albendazole-sulfoxide-d7.html?srsltid=AfmBOop8vsBDshJM_83OrG78MOpC-fEEyBw_r-693o_EEwzvmjoaR0mX
https://www.scbt.com/p/albendazole-sulfoxide-d7-54029-12-8-unlabeled
https://cymitquimica.com/products/TR-A511622/54029-12-8/albendazole-sulfoxide-d7/
https://www.scbt.com/p/albendazole-sulfoxide-d7-54029-12-8-unlabeled
https://cymitquimica.com/products/TR-A511622/54029-12-8/albendazole-sulfoxide-d7/
https://www.medchemexpress.com/albendazole-sulfoxide-d7.html?srsltid=AfmBOop8vsBDshJM_83OrG78MOpC-fEEyBw_r-693o_EEwzvmjoaR0mX
https://www.scbt.com/p/albendazole-sulfoxide-d7-54029-12-8-unlabeled
https://cymitquimica.com/products/TR-A511622/54029-12-8/albendazole-sulfoxide-d7/
https://www.medchemexpress.com/albendazole-sulfoxide-d7.html?srsltid=AfmBOop8vsBDshJM_83OrG78MOpC-fEEyBw_r-693o_EEwzvmjoaR0mX
https://www.scbt.com/p/albendazole-sulfoxide-d7-54029-12-8-unlabeled
https://www.scbt.com/p/albendazole-sulfoxide-d7-54029-12-8-unlabeled
https://www.smolecule.com/products/s12888524?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Experimental Workflow for Analysis

To help researchers understand the context in which this compound is used, the following diagram outlines a

general experimental workflow for analyzing albendazole and its metabolites in plasma, which is where

Albendazole sulfoxide-d7 would serve as an internal standard. This workflow synthesizes common steps

from several analytical methods [4] [5] [6].

Plasma Sample Collection

Solid-Phase Extraction (SPE)

Evaporation & Reconstitution
in Mobile Phase

Liquid Chromatography (LC)
Hypurity C18 or Phenyl Column

Mass Spectrometry (MS)
Detection (MRM Mode)

Data Analysis & Quantification

Click to download full resolution via product page

Analytical Methods & Protocols
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The table below details specific conditions from validated analytical methods that simultaneously determine

albendazole and its metabolites, including albendazole sulfoxide. These protocols can guide your own

method development and application [4] [5] [7].

Method
Parameter

HPLC-UV
(Human Plasma)
[5]

HPLC-PDA
(Cattle Plasma)
[4]

LC-MS/MS
(Human Plasma)
[6]

LC-MS/MS
(Human
Plasma) [7]

Extraction C18 SPE
Cartridge

Solid-Phase
Extraction (SPE)

Strata-X SPE
Cartridge

Ostro Plate

Chromatography Waters
μBondapak

Phenyl (3.9 x 300
mm)

XBridge C18 (4.6
x 250 mm, 5 µm)

Hypurity C18 (50 x
4.6 mm, 5 µm)

Not Specified

Mobile Phase TEA Buffer-
Methanol-

Acetonitrile

Gradient:
Acetonitrile /

Ammonium
Acetate Buffer

Isocratic: ACN /
2mM Ammonium

Acetate (80:20)

Gradient Elution

Flow Rate 1.0 mL/min 1.2 mL/min 0.5 mL/min Not Specified

Run Time 30 min Not Specified Not Specified 4 min

Detection UV @ 295 nm PDA @ 292 nm Tandem Mass
Spectrometry

(MS/MS)

Tandem Mass
Spectrometry

(MS/MS)

Internal
Standard

Oxibendazole Not Specified Albendazole-d3,

Albendazole
sulfoxide-d5

Not Specified

(uses deuterated
IS)

Frequently Asked Questions

Here are answers to some anticipated technical questions, based on the available information.
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What is the primary application of Albendazole sulfoxide-d7? It is used as an internal standard for the

quantitative bioanalysis of its non-deuterated counterpart, albendazole sulfoxide, in biological samples like

plasma. Using a deuterated internal standard corrects for variability and losses during sample preparation and

analysis, leading to more precise and accurate results [1] [6].

How should I store Albendazole sulfoxide-d7? While specific storage conditions for the stock solution are

not provided in the search results, the product is typically shipped and stored at room temperature in the

continental US. For long-term stability, it is advisable to follow the recommended conditions in the

Certificate of Analysis provided with the specific product lot [3].

What is the enantioselective behavior of albendazole sulfoxide? It is important to note that albendazole

sulfoxide is chiral and exists as two enantiomers. Studies in patients have shown that the (+)-(R)-

enantiomer reaches significantly higher plasma concentrations and has a longer elimination half-life than

the (-)-(S)-enantiomer. Furthermore, research indicates that the anthelmintic activity primarily resides with

the (+)-(R)-enantiomer [8] [9].

Important Troubleshooting Notes

Enantiomer Separation: If your research requires the analysis of individual enantiomers, you will
need a chiral HPLC method, as described in clinical pharmacokinetic studies [8] [9].

Stability Guidance: Since explicit stock solution stability data was not found, the most reliable
approach is to refer to the Certificate of Analysis for your specific product lot. For general best

practices, you can prepare stock solutions in a suitable solvent like methanol or DMSO, aliquot them
to avoid freeze-thaw cycles, and store at -20°C or below.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Albendazole sulfoxide-d7 stability in stock solution]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12888524#albendazole-

sulfoxide-d7-stability-in-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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